N-[(4-nitrophenyl)methyl]-1,2,3,4-tetrahydronaphthalen-1-amine

• IUPAC Name: N-[(4-nitrophenyl)methyl]-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C17H18N2O2/c20-19(21)15-10-8-13(9-11-15)12-18-17-7-3-5-14-4-1-2-6-16(14)17/h1-2,4,6,8-11,17-18H,3,5,7,12H2
• InChI Key: SXADGYYMOIHTNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N2O2
• DSSTOX Substance ID: DTXSID50385990
• Molecular Weight: 282.34 g/mol
• CAS RN: 355381-61-2

Description

“N-[(4-nitrophenyl)methyl]-1,2,3,4-tetrahydronaphthalen-1-amine” is a complex organic compound. It contains a nitrophenyl group, a tetrahydronaphthalen (or tetralin) group, and an amine group. The presence of these functional groups suggests that this compound could exhibit interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrophenyl and tetrahydronaphthalen groups could result in interesting structural features, such as aromaticity and potential for resonance.

Chemical Reactions Analysis

The nitrophenyl group is electron-withdrawing, which could make the compound susceptible to nucleophilic attack. The amine group could participate in acid-base reactions. The tetrahydronaphthalen group could undergo various reactions typical of cyclic hydrocarbons.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the nitro group could make the compound relatively polar, affecting its solubility in different solvents. The compound’s reactivity could be influenced by the presence of the amine and nitrophenyl groups.

Scientific Research Applications

Synthesis of 1,3,4-Thiadiazole Derivatives

. .

Spectroscopic Analysis

. .

Biological Evaluation

The synthesized 1,3,4-thiadiazole derivatives were tested against E. coli, B. mycoides, and C. . .

Chemical Structure

. .

Chemical Properties

. .

Supplier Information

. .

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug or a catalyst, the mechanism of action would depend on the specific process or biological target.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties. For example, it could be studied for potential applications in medicinal chemistry, materials science, or as a building block for the synthesis of more complex molecules.